Cas no 951626-63-4 (6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine)

6-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-3-amine is a heterocyclic organic compound featuring a pyrazolopyridine core with a tert-butyl substituent at the 6-position and an amine group at the 3-position. This structure imparts stability and reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. Its rigid fused-ring system enhances binding affinity in medicinal chemistry applications, particularly in kinase inhibitor development. The tert-butyl group contributes to steric hindrance, improving selectivity in target interactions. The amine functionality allows for further derivatization, enabling diverse modifications for tailored applications. The compound exhibits favorable solubility and stability under standard conditions, facilitating its use in research and industrial processes.

6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine structure

951626-63-4 structure

Product Name:6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine

CAS No:951626-63-4

MF:C₁₀H₁₄N₄

MW:190.244961261749

MDL:MFCD09855358

CID:1087549

PubChem ID:17571618

Update Time:2025-06-07

6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine Chemical and Physical Properties

Names and Identifiers

- 6-(tert-Butyl)-1H-pyrazolo[3,4-b]pyridin-3-amine
- 6-tert-butyl-1H-pyrazolo[3,4-b]pyridin-3-amine(SALTDATA: FREE)
- 6-tert-butyl-2H-pyrazolo[3,4-b]pyridin-3-amine
- 951626-63-4
- VS-02821
- 6-(Tert-butyl)-2H-pyrazolo[3,4-b]pyridin-3-amine
- CS-0321657
- MFCD09855358
- RJHFLZIAJNHHMD-UHFFFAOYSA-N
- AKOS002300418
- 6-tert-butyl-1H-pyrazolo[3,4-b]pyridin-3-amine
- BNB62663
- DTXSID50589658
- SCHEMBL16680749
- SCHEMBL26675443
- DB-414413
- STK802262
- BBL011070
- 6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine
- MDL： MFCD09855358
- Inchi： 1S/C10H14N4/c1-10(2,3)7-5-4-6-8(11)13-14-9(6)12-7/h4-5H,1-3H3,(H3,11,12,13,14)
- InChI Key： RJHFLZIAJNHHMD-UHFFFAOYSA-N
- SMILES： N1C2C(=C(N)NN=2)C=CC=1C(C)(C)C

Computed Properties

Exact Mass: 190.122
Monoisotopic Mass: 190.122
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 14
Rotatable Bond Count: 1
Complexity: 211
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 67.6A^2
XLogP3: 2.2

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 370.8±37.0 °C at 760 mmHg
Flash Point: 205.8±13.7 °C
Refractive Index: 1.649
Vapor Pressure: 0.0±0.8 mmHg at 25°C

6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine Security Information

Signal Word：warning
Hazard Statement： H303+H313+H333
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

6-tert-butyl-1H-pyrazolo3,4-bpyridin-3-amine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	061498-250mg	6-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4	95%	250mg	￡80.00	2022-03-01
Fluorochem	061498-1g	6-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4	95%	1g	￡123.00	2022-03-01
TRC	T136088-10mg	6-tert-butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4		10mg	$ 50.00	2022-06-03
TRC	T136088-50mg	6-tert-butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4		50mg	$ 65.00	2022-06-03
TRC	T136088-100mg	6-tert-butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4		100mg	$ 80.00	2022-06-03
Chemenu	CM268643-1g	6-(tert-Butyl)-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4	95%	1g	$319	2023-01-16
abcr	AB264922-250 mg	6-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4		250 mg	€168.30	2023-07-20
abcr	AB264922-1 g	6-tert-Butyl-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4		1 g	€230.10	2023-07-20
Chemenu	CM268643-1g	6-(tert-Butyl)-1H-pyrazolo[3,4-b]pyridin-3-amine	951626-63-4	95%	1g	$319	2021-08-18
eNovation Chemicals LLC	Y1254786-1g	6-TERT-BUTYL-1H-PYRAZOLO[3,4-B]PYRIDIN-3-AMINE	951626-63-4	95%	1g	$185	2024-06-07